Cas no 1592014-25-9 (2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine)
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanamine, 2-methyl-N-(trans-4-methylcyclohexyl)-
- 2-Methyl-n-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine
- 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine
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- Inchi: 1S/C14H27N/c1-11-7-9-13(10-8-11)15-14-6-4-3-5-12(14)2/h11-15H,3-10H2,1-2H3/t11?,12-,13?,14-/m1/s1
- InChI Key: VLALXZGZEWQTAE-FKZOYECMSA-N
- SMILES: [C@@H]1(NC2CCC(C)CC2)CCCC[C@H]1C
Experimental Properties
- Density: 0.90±0.1 g/cm3(Predicted)
- Boiling Point: 269.4±8.0 °C(Predicted)
- pka: 11.59±0.40(Predicted)
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M204636-100mg |
2-Methyl-n-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M204636-500mg |
2-Methyl-n-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M204636-1g |
2-Methyl-n-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1967-9179-0.25g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-9179-0.5g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-9179-1g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-9179-2.5g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-9179-5g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-9179-10g |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine |
1592014-25-9 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine
2-Methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine
The compound 1592014-25-9, also known as 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and exhibits a unique combination of structural features that make it a subject of interest in both academic and industrial research.
Structural Analysis: The molecule consists of a cyclohexane ring substituted with a methyl group at the 2-position. The nitrogen atom is attached to another cyclohexyl group, which itself carries a methyl substituent at the 4-position. The stereochemistry of the molecule is defined by the (1r,4r) configuration, which plays a crucial role in determining its physical and chemical properties. This configuration also influences the compound's reactivity and biological activity, making it a valuable compound in drug design and synthesis.
Synthesis and Characterization: Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including ring-closing metathesis and stereoselective hydrogenation, to construct the cyclohexane rings with high precision. The characterization of 1592014-25-9 has been carried out using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and stereochemistry.
Applications in Pharmaceutical Research: The compound has shown promise in the field of medicinal chemistry. Its unique structure makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory and analgesic properties.
Physical Properties: The physical properties of 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine are critical for its application in various chemical processes. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions requiring precise control over solubility and reactivity.
Environmental Impact: As concerns about environmental sustainability grow, researchers are increasingly focusing on understanding the environmental fate of compounds like 1592014-25-9. Studies have shown that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully assess its impact on ecosystems.
Future Directions: The continued exploration of 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine is expected to yield new insights into its potential applications. Ongoing research is focused on optimizing its synthesis for large-scale production and investigating its utility in advanced materials science. Additionally, efforts are underway to evaluate its safety profile for use in consumer products.
In conclusion, 1592014-25-9, or 2-methyl-N-[(1r,4r)-4-methylcyclohexyl]cyclohexan-1-amine, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and characterization techniques, positions it as a key player in future innovations within the chemical sciences.
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